Cas no 951885-14-6 (5-Bromo-N-butylpicolinamide)

• Product Name: 5-Bromo-N-butylpicolinamide
• CAS No: 951885-14-6
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• MDL: MFCD09801065
• CID: 802567
• PubChem ID: 26370080
• Update Time: 2025-08-04

5-Bromo-N-butylpicolinamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-butylpicolinamide
• 2-Pyridinecarboxamide,5-bromo-N-butyl-
• 5-bromo-N-butylpyridine-2-carboxamide
• BS-23366
• SB55115
• DTXSID60650065
• MFCD09801065
• A859153
• BNB88514
• 951885-14-6
• AKOS012252867
• N-butyl 5-bromopyridine-2-carboxamide

• MDL： MFCD09801065
• Inchi： 1S/C10H13BrN2O/c1-2-3-6-12-10(14)9-5-4-8(11)7-13-9/h4-5,7H,2-3,6H2,1H3,(H,12,14)
• InChI Key： HCAGCDJKCBSYJA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C(NCCCC)=O

Computed Properties

• Exact Mass: 256.02100
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99000
• LogP: 2.76490

5-Bromo-N-butylpicolinamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Bromo-N-butylpicolinamide

Comprehensive Overview of 5-Bromo-N-butylpicolinamide (CAS No. 951885-14-6): Properties, Applications, and Industry Insights

5-Bromo-N-butylpicolinamide (CAS No. 951885-14-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated picolinamide derivative combines a pyridine ring with an amide functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula C₁₀H₁₃BrN₂O and molecular weight 257.13 g/mol reflect its moderate polarity, which influences solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol.

Recent studies highlight the compound's role in drug discovery, particularly in modulating protein-protein interactions. The bromine atom at the 5-position enables further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are frequently searched topics in synthetic chemistry forums. Researchers also explore its potential as a ligand precursor for catalytic systems, aligning with the growing demand for sustainable catalysis in green chemistry initiatives.

From an analytical perspective, 5-Bromo-N-butylpicolinamide exhibits characteristic absorption peaks in UV-Vis spectroscopy (λ_max ~270 nm) and distinct NMR signals (δ 8.6 ppm for pyridine-H₆, δ 2.3 ppm for butyl-CH₂). These properties make it identifiable via HPLC-MS (typical [M+H]⁺ at m/z 257/259), a technique widely discussed in analytical method development circles.

Industry trends show rising interest in heterocyclic building blocks like this compound, driven by the need for novel crop protection agents and kinase inhibitors. Patent analyses reveal its incorporation in precision agriculture formulations, addressing global food security concerns—a hot topic in 2024. Its stability under ambient conditions (recommended storage at 2-8°C) ensures compatibility with high-throughput screening workflows, a key requirement for modern drug discovery platforms.

Environmental and safety assessments indicate that 951885-14-6 requires standard laboratory handling precautions (gloves, goggles) but doesn't exhibit extreme toxicity profiles. This positions it favorably compared to heavier halogenated compounds, aligning with the pharmaceutical industry's shift toward greener synthetic routes—a subject dominating recent ACS Green Chemistry conferences.

Future research directions may explore its structure-activity relationships in medicinal chemistry, particularly for neurological targets, as suggested by its ability to cross blood-brain barrier analogs in preliminary studies. Such applications resonate with current searches for neuroprotective agents and CNS drug development strategies.